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Compound of Interest

Compound Name: Phd2-IN-2

Cat. No.: B12380106

Get Quote

A Representative for PHD2-IN-2

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific small molecule inhibitor with the designation "PHD2-IN-2" has been

identified in publicly available scientific literature or chemical databases. It is presumed that this

may be a typographical error or an internal compound name not yet in the public domain. This

document provides detailed application notes and protocols for IOX2, a potent and well-

characterized selective inhibitor of Prolyl Hydroxylase Domain 2 (PHD2). The information

herein should serve as a comprehensive guide for the preparation, storage, and use of a

representative PHD2 inhibitor.

Introduction to PHD2 and its Inhibition
Prolyl Hydroxylase Domain 2 (PHD2), also known as Egl-9 family hypoxia-inducible factor 1

(EGLN1), is a key enzyme in the cellular oxygen sensing pathway.[1] Under normoxic (normal

oxygen) conditions, PHD2 hydroxylates specific proline residues on the alpha subunit of

Hypoxia-Inducible Factor (HIF-α). This hydroxylation event marks HIF-α for ubiquitination and

subsequent proteasomal degradation, keeping its levels low.[1][2]
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During hypoxia (low oxygen), PHD2 activity is diminished, leading to the stabilization of HIF-α.

Stabilized HIF-α translocates to the nucleus, dimerizes with HIF-β, and activates the

transcription of a multitude of genes involved in adaptive responses to low oxygen, including

erythropoiesis, angiogenesis, and glycolysis.[1][2]

PHD2 inhibitors are small molecules that block the catalytic activity of PHD2, thereby mimicking

a hypoxic state even under normoxic conditions.[2] This leads to the stabilization of HIF-α and

the activation of downstream signaling pathways. These inhibitors are valuable research tools

and are being investigated for therapeutic applications in conditions such as anemia of chronic

kidney disease, ischemic diseases, and certain cancers.[2][3]

IOX2: A Selective PHD2 Inhibitor
IOX2 is a potent and selective inhibitor of PHD2 with an IC50 value of 21 nM in cell-free

assays.[4][5][6] It exhibits over 100-fold selectivity for PHD2 over other 2-oxoglutarate (2OG)

dependent dioxygenases such as Factor Inhibiting HIF (FIH) and certain Jumonji domain-

containing histone demethylases (JMJDs).[4][5][6] IOX2 is cell-permeable and has been shown

to stabilize HIF-1α in various cell lines.[5]

Chemical and Physical Properties of IOX2
Property Value Reference

Chemical Name

N-[[1,2-dihydro-4-hydroxy-2-

oxo-1-(phenylmethyl)-3-

quinolinyl]carbonyl]-glycine

[4]

Molecular Formula C19H16N2O5 [4]

Molecular Weight 352.3 g/mol [4]

Appearance Crystalline solid [4]

Purity ≥98% [4]

CAS Number 931398-72-0 [5]

Stock Solution Preparation and Storage
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Proper preparation and storage of stock solutions are critical for ensuring the potency and

stability of the inhibitor.

Solubility Data for IOX2
Solvent Solubility Reference

DMSO
~5 mg/mL (~14.2 mM) to 10

mg/mL (~28.4 mM)
[4][6]

Dimethylformamide (DMF) ~14 mg/mL (~39.7 mM) [4]

Aqueous Buffers Sparingly soluble [4]

Protocol for Preparing a 10 mM DMSO Stock Solution
Materials:

IOX2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Procedure:

Weighing the Compound: Accurately weigh a precise amount of IOX2 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 3.523 mg of IOX2 (Molecular Weight =

352.3 g/mol ).

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed IOX2

powder. For 3.523 mg of IOX2, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly until all the solid is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid in dissolution if

necessary.
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Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile polypropylene tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Stability
Condition Duration Reference

Solid Powder at -20°C ≥ 4 years [4]

Stock Solution in DMSO at

-20°C
1 year [7]

Stock Solution in DMSO at

-80°C
2 years [7]

Aqueous Solution
Not recommended for more

than one day
[4]

Important Considerations:

Use fresh, anhydrous DMSO as moisture can reduce the solubility of IOX2.[6][8]

Avoid repeated freeze-thaw cycles of the stock solution to maintain its integrity.[8]

Experimental Protocols
In Vitro Cell-Based Assay for HIF-1α Stabilization
This protocol describes a general method for treating cultured cells with IOX2 to assess the

stabilization of HIF-1α.

Materials:

Cultured cells (e.g., RCC4, Hep3B, or other cell lines of interest)

Complete cell culture medium

IOX2 stock solution (10 mM in DMSO)
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Phosphate-Buffered Saline (PBS)

Lysis buffer for protein extraction

Reagents for Western blotting (antibodies against HIF-1α and a loading control like β-actin or

GAPDH)

Procedure:

Cell Seeding: Seed the cells in appropriate culture plates or flasks and allow them to adhere

and grow to the desired confluency (typically 70-80%).

Preparation of Working Solutions: Dilute the 10 mM IOX2 stock solution in complete cell

culture medium to achieve the desired final concentrations (e.g., 10, 25, 50 µM).[7] A vehicle

control (DMSO alone) at the same final concentration as the highest IOX2 treatment should

be included.

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the different concentrations of IOX2 or the vehicle control.

Incubation: Incubate the cells for the desired period (e.g., 4-24 hours) under standard cell

culture conditions (37°C, 5% CO2).

Cell Lysis: After incubation, wash the cells with ice-cold PBS and then lyse them using an

appropriate lysis buffer to extract total protein.

Protein Quantification: Determine the protein concentration of each lysate using a standard

protein assay (e.g., BCA assay).

Western Blot Analysis: Analyze the protein lysates by SDS-PAGE and Western blotting using

a primary antibody specific for HIF-1α. A loading control antibody should also be used to

ensure equal protein loading.

Detection and Analysis: Detect the protein bands using an appropriate secondary antibody

and detection reagent. Quantify the band intensities to determine the relative levels of HIF-

1α stabilization.
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Visualizations
PHD2-HIF-1α Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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